5-((3-(4-Chlorophenyl)-1-phenyl-1H-pyrazol-4-yl)methylene)-3-cyclopentyl-2-thioxothiazolidin-4-one

• CAS No.: 623935-49-9
• Molecular Formula: C24H20ClN3OS2
• Molecular Weight: 466.0 g/mol
• IUPAC Name: (5Z)-5-[[3-(4-chlorophenyl)-1-phenylpyrazol-4-yl]methylidene]-3-cyclopentyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C24H20ClN3OS2/c25-18-12-10-16(11-13-18)22-17(15-27(26-22)19-6-2-1-3-7-19)14-21-23(29)28(24(30)31-21)20-8-4-5-9-20/h1-3,6-7,10-15,20H,4-5,8-9H2/b21-14-
• InChI Key: ARYFNQHFQVZEKF-STZFKDTASA-N
• Isomeric SMILES: C1CCC(C1)N2C(=O)/C(=C/C3=CN(N=C3C4=CC=C(C=C4)Cl)C5=CC=CC=C5)/SC2=S
• Canonical SMILES: C1CCC(C1)N2C(=O)C(=CC3=CN(N=C3C4=CC=C(C=C4)Cl)C5=CC=CC=C5)SC2=S

Description

This compound belongs to the class of pyrazolylmethylene thiazolidinone derivatives, characterized by a pyrazole ring fused with a thioxothiazolidin-4-one core. The structure includes a 4-chlorophenyl group at the pyrazole’s 3-position, a phenyl group at the 1-position, and a cyclopentyl substituent on the thiazolidinone ring. Its synthesis typically involves condensation reactions, as seen in analogous compounds, yielding crystalline solids with moderate to high purity (62% yield, m.p. 183–184°C) . Key spectral features include IR absorption bands at 1723 cm⁻¹ (C=O) and 1645 cm⁻¹ (C=S), confirmed via ¹H-NMR and elemental analysis .

Preparation Methods

Cyclocondensation of 1,3-Diketones with Hydrazines

The pyrazole ring is synthesized via cyclocondensation of 4-chlorophenyl-substituted 1,3-diketones with phenylhydrazine. For example, reacting 1-(4-chlorophenyl)-3-phenylpropane-1,3-dione (A) with phenylhydrazine (B) in ethanol under acidic conditions yields 3-(4-chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde (C) .

Reaction Conditions :

• Solvent: Ethanol (anhydrous)

• Catalyst: Glacial acetic acid (10 mol%)

• Temperature: Reflux (78°C)

• Time: 6–8 hours

• Yield: 68–72%

Mechanistic Insight :
The reaction proceeds via nucleophilic attack of phenylhydrazine on the diketone’s carbonyl groups, followed by dehydration and aromatization. Regioselectivity is controlled by electronic effects of the 4-chlorophenyl group, directing formylation to the C4 position.

Preparation of 3-Cyclopentyl-2-thioxothiazolidin-4-one

Cyclization of Cyclopentylamine with Carbon Disulfide

Thiazolidinone formation involves reacting cyclopentylamine (D) with carbon disulfide (E) in the presence of ethyl chloroacetate (F) . This one-pot reaction generates 3-cyclopentyl-2-thioxothiazolidin-4-one (G) .

Reaction Conditions :

• Solvent: Dioxane

• Base: Triethylamine (TEA, 2 equiv)

• Temperature: 80°C

• Time: 4 hours

• Yield: 77%

Structural Confirmation :

• IR : ν(C=O) at 1685 cm⁻¹, ν(C=S) at 1210 cm⁻¹.

• ¹H NMR (DMSO-d₆): δ 1.50–1.85 (m, cyclopentyl CH₂), 3.95 (quin, J = 8.4 Hz, NCH), 4.30 (s, thiazolidinone CH₂).

Knoevenagel Condensation to Form the Methylene Bridge

Base-Catalyzed Coupling of Pyrazole-4-carbaldehyde and Thiazolidinone

The final step involves condensation of C and G using piperidine as a base in ethanol, forming the methylene-linked product.

Reaction Optimization :

Parameter	Optimal Value
Solvent	Ethanol
Catalyst	Piperidine
Molar Ratio (C:G)	1:1.2
Temperature	Reflux (78°C)
Time	12 hours
Yield	65%

Key Observations :

• Excess thiazolidinone (G) improves yield by driving equilibrium toward product formation.

• Reaction progress monitored by TLC (Rf = 0.45 in ethyl acetate/hexane 1:1).

Alternative Synthetic Routes and Modifications

Hydrazonoyl Halide-Mediated Thiazole Formation

An alternative approach employs hydrazonoyl halides (H) to construct the thiazolidinone ring. Reacting pyrazole-4-carbothioamide (I) with hydrazonoyl halides in dioxane/TEA yields the target compound via intramolecular cyclization.

Advantages :

• Higher regioselectivity (≥95% by ¹H NMR).

• Shorter reaction time (2–6 hours).

Limitations :

• Requires stringent anhydrous conditions.

Characterization and Analytical Data

Spectroscopic Validation

• HRMS (ESI+) : m/z 497.0824 [M+H]⁺ (calc. 497.0827 for C₂₄H₂₀ClN₃OS₂).

• ¹³C NMR (101 MHz, DMSO-d₆): δ 172.8 (C=O), 161.2 (C=S), 149.5–115.2 (aromatic carbons), 55.1 (cyclopentyl CH), 32.4 (thiazolidinone CH₂).

X-ray Crystallography

Single-crystal X-ray analysis confirms the Z-configuration of the exocyclic double bond, with dihedral angles of 8.2° between pyrazole and thiazolidinone planes.

Challenges and Optimization Strategies

Regioselectivity in Pyrazole Formation

Competing regioisomers may form during cyclocondensation. Strategies to enhance selectivity include:

• Using electron-withdrawing substituents (e.g., 4-Cl) to direct formylation.

• Employing ionic liquids (e.g., [bmim]PF₆) as solvents to improve reaction kinetics.

Purification Techniques

• Recrystallization from DMF/ethanol (1:3) achieves >98% purity.

• Column chromatography (SiO₂, ethyl acetate/hexane) resolves regioisomeric impurities.

Industrial-Scale Considerations

Cost-Effective Catalysts

• Nano-ZnO catalysts reduce reaction times by 40% compared to traditional acids.

• Recyclable ionic liquids ([bmim]PF₆) lower waste generation.

Green Chemistry Metrics

Metric	Value
Atom Economy	82%
E-Factor	6.2
Process Mass Intensity	8.5

Chemical Reactions Analysis

Thiazolidinone Core

Reaction Type	Conditions	Product	Mechanism
Nucleophilic addition	Amines, RT	Thiazolidine-4-one adducts	Attack at C2-thione sulfur or C4-carbonyl
Oxidation	H$_2$O$_2$, Fe$^{3+}$	Sulfoxide derivatives	Radical-mediated S-oxidation
Ring-opening	Strong base (NaOH)	Mercaptoacetamide intermediates	Base-induced cleavage of C–N bond

Pyrazole-Methylene System

• Electrophilic substitution : Halogenation at pyrazole C5 occurs under Cl$_2$/AlCl$_3$ .

• Cycloadditions : Reacts with dipolarophiles (e.g., maleimides) via [3+2] pathways to form pyrazolo[1,2-a]pyrazoles .

Interaction with Biological Targets

The compound’s bioactivity stems from non-covalent interactions:

Enzyme inhibition :

• Binds cyclooxygenase-2 (COX-2) via H-bonding (C4=O to Arg120) and π-stacking (pyrazole→Tyr355).

• IC$_{50}$: 1.8 μM against COX-2 vs. 28 μM for COX-1.

Antimicrobial activity :

Microbial Strain	MIC (μg/mL)	Reference
S. aureus	12.5
E. coli	25
C. albicans	6.25

Comparative Reactivity of Analogues

Structural modifications alter reactivity and bioactivity:

Compound	Modification	Reactivity Change	Bioactivity Shift
3-(2,5-Difluorophenyl)-1-phenyloxazole	Oxazole replaces thiazolidinone	Reduced electrophilicity at C4	Anticancer ↑, COX-2 inhibition ↓
1-(4-Chlorophenyl)-3-(thiophen-2-yl)-1H-pyrazole	Thiophene substitution	Enhanced aromatic stabilization	Antibacterial efficacy ↑

This compound’s reactivity profile underscores its versatility in medicinal chemistry, particularly in targeting inflammatory and microbial pathways. Future studies should explore its photochemical behavior and catalytic applications.

Scientific Research Applications

SALOR-INT L436828-1EA has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: Utilized in the development of new materials and as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of SALOR-INT L436828-1EA involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, leading to modulation of their activity.

Pathways Involved: The exact pathways depend on the specific application but may include inhibition of enzyme activity, disruption of cellular processes, or induction of apoptosis in cancer cells.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Variations and Physicochemical Properties

The table below compares the target compound with structurally related derivatives:

Compound	Core Structure	Substituents	Yield (%)	Melting Point (°C)	Key Spectral Data (IR, cm⁻¹)	Biological Activity
Target Compound	Thioxothiazolidin-4-one	3-Cyclopentyl, 4-chlorophenyl, phenyl	62	183–184	1723 (C=O), 1645 (C=S)	Not reported
5-((3-(4-Bromophenyl)-1-phenyl-1H-pyrazol-4-yl)methylene)-2-thioxoimidazolidin-4-one	Thioxoimidazolidin-4-one	4-Bromophenyl, phenyl	65	168	1705 (C=O), 1630 (C=S)	Cytotoxicity studies (IC₅₀: 12–45 μM)
5-((3-(4-Chlorophenyl)-1-phenyl-1H-pyrazol-4-yl)methylene)-3-phenylthiazolidine-2,4-dione	Thiazolidinedione	Phenyl, 4-chlorophenyl	70	195	1715 (C=O), 1603 (C=N)	Anti-inflammatory (70% inhibition)
5-((3-(Naphtho[2,1-b]furan-2-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)pyrimidine-2,4,6-trione	Pyrimidinetrione	Naphthofuran, phenyl	75	210	1690 (C=O), 1585 (C=N)	Anticancer (HeLa cells: IC₅₀ = 8.2 μM)
(Z)-3-allyl-5-((3-(4-chlorophenyl)-1-phenyl-1H-pyrazol-4-yl)methylene)thiazolidine-2,4-dione	Thiazolidinedione	Allyl, 4-chlorophenyl	68	189	1708 (C=O), 1598 (C=N)	Moderate anti-inflammatory activity

Key Observations:

Thermal Stability

The target compound’s melting point (183–184°C) is lower than benzofuran-fused derivatives (>300°C in ), likely due to reduced aromatic stacking from the cyclopentyl group .

Antimicrobial and Anticancer Potential

• Thioester Analogs: Compounds with p-tolylimino groups () inhibit α-amylase (IC₅₀ = 14.3 μM), while furanone derivatives () exhibit antifungal activity (MIC = 32 μg/mL) .
• Cytotoxicity: Bromophenyl-substituted imidazolidinones () show IC₅₀ values of 12–45 μM against MCF-7 cells, suggesting halogenation enhances potency .

Biological Activity

The compound 5-((3-(4-Chlorophenyl)-1-phenyl-1H-pyrazol-4-yl)methylene)-3-cyclopentyl-2-thioxothiazolidin-4-one has garnered attention in medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, supported by data tables, case studies, and detailed research findings.

Chemical Structure and Properties

The compound features a complex structure that includes a thioxothiazolidinone core linked to a pyrazole moiety. The molecular formula is $C_{26}H_{26}ClN_3OS_2$, with a molecular weight of approximately 496.09 g/mol. Its structural attributes suggest potential interactions with various biological targets.

Antimicrobial Activity

Research indicates that derivatives of thiazolidinones exhibit significant antimicrobial properties. For instance, compounds similar to the one have shown moderate to strong activity against various bacterial strains, including Salmonella typhi and Bacillus subtilis .

Table 1: Antimicrobial Activity of Related Compounds

Compound	Bacterial Strain	Activity Level	Reference
Compound A	Salmonella typhi	Moderate
Compound B	Bacillus subtilis	Strong
Compound C	E. coli	Weak

Enzyme Inhibition

The compound has also been evaluated for its enzyme inhibitory properties. Notably, it has demonstrated significant inhibition against acetylcholinesterase and urease enzymes, which are critical in various physiological processes and disease mechanisms.

Table 2: Enzyme Inhibition Data

Enzyme	IC50 Value (µM)	Reference
Acetylcholinesterase	2.14 ± 0.003
Urease	0.63 ± 0.001

Anticancer Potential

The thioxothiazolidinone derivatives have been explored for their anticancer properties. In vitro studies have shown that these compounds can induce apoptosis in cancer cell lines, suggesting a mechanism that may be beneficial for cancer therapy.

Hypoglycemic Activity

Additionally, some studies have indicated potential hypoglycemic effects of related thiazolidinone compounds, which could make them candidates for diabetes management .

Study 1: Antimicrobial Efficacy

A study conducted on various thiazolidinone derivatives highlighted the antimicrobial efficacy of the compound under discussion. The results showed promising activity against both gram-positive and gram-negative bacteria, with specific attention to its interaction with bacterial cell membranes.

Study 2: Enzyme Interaction Analysis

In another study focusing on enzyme inhibition, docking studies revealed strong binding interactions of the compound with active sites of acetylcholinesterase and urease. This suggests that modifications to the structure could enhance potency against these targets.

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for this compound, and how can reaction conditions be optimized?

• Methodological Answer : The compound can be synthesized via condensation reactions between pyrazole intermediates and thioxothiazolidinone precursors. For example, hydrogenation of intermediates like 4-(4-chlorophenyl)-1,3-dihydro-3-thioquinazol-2-one (prepared from 4-chlorobenzaldehyde and methyl thioacetate) is a key step . Optimization involves adjusting solvent polarity (e.g., ethanol or DMF), temperature (80–120°C), and catalyst loading (e.g., Pd/C for hydrogenation). Monitoring via TLC or HPLC ensures reaction completion .

Q. Which spectroscopic and crystallographic techniques are most effective for structural characterization?

• Methodological Answer : Single-crystal X-ray diffraction (SC-XRD) is critical for confirming molecular geometry, as demonstrated for pyrazole derivatives in monoclinic systems (space group P21/c, β ≈ 91.5°) with bond lengths and angles reported . Complement with NMR (¹H/¹³C) to verify substituent positions and FT-IR for functional groups (e.g., C=O at ~1700 cm⁻¹, C-S at ~650 cm⁻¹). Mass spectrometry (HRMS) confirms molecular weight .

Advanced Research Questions

Q. How can researchers design experiments to evaluate antibacterial efficacy against multidrug-resistant strains?

• Methodological Answer : Use standardized broth microdilution assays (CLSI guidelines) to determine minimum inhibitory concentrations (MICs) against Gram-positive (e.g., S. aureus) and Gram-negative (e.g., E. coli) strains. Include positive controls (e.g., ciprofloxacin) and assess time-kill kinetics. Structural analogs of thioxothiazolidinones show activity via membrane disruption or enzyme inhibition (e.g., carbonic anhydrase), suggesting similar mechanisms . Validate with live/dead staining and scanning electron microscopy (SEM) for morphological changes .

Q. What computational approaches predict binding affinity with targets like carbonic anhydrase?

• Methodological Answer : Perform molecular docking (AutoDock Vina, Glide) to model interactions between the compound’s thioxothiazolidinone core and the active site of carbonic anhydrase IX (PDB ID: 3IAI). Use molecular dynamics (MD) simulations (AMBER or GROMACS) to assess stability over 100 ns. QSAR models can correlate substituent effects (e.g., cyclopentyl vs. methyl groups) with inhibitory activity .

Q. How should conflicting bioactivity data across cell lines be analyzed?

• Methodological Answer : Conduct dose-response assays (0.1–100 µM) in triplicate across diverse cell lines (e.g., HeLa, MCF-7) to generate IC₅₀ values. Use ANOVA or Student’s t-test to identify statistically significant variations. Structure-activity relationship (SAR) analysis may reveal that electron-withdrawing groups (e.g., 4-chlorophenyl) enhance cytotoxicity in specific cancer types, while steric bulk (cyclopentyl) affects membrane permeability .

Data Contradiction Analysis

Q. How to resolve discrepancies in reported solubility and stability profiles?

• Methodological Answer : Characterize solubility in DMSO, PBS, and ethanol using UV-Vis spectroscopy (λmax ~300 nm). Accelerated stability studies (40°C/75% RH for 4 weeks) with HPLC monitoring can identify degradation products. Conflicting data may arise from polymorphic forms; SC-XRD and DSC can differentiate crystalline vs. amorphous states .

Experimental Design Considerations

Q. What in vitro models are suitable for assessing antitumor activity?

• Methodological Answer : Use 3D spheroid cultures (e.g., HCT-116 colorectal cancer) to mimic tumor microenvironments. Combine MTT assays with flow cytometry (Annexin V/PI staining) to quantify apoptosis. Compare results with 2D monolayers to evaluate penetration efficiency. Reference studies on pyrazolone derivatives showing G0/G1 cell cycle arrest .